Cas no 85665-93-6 (1-[1,2,3,5,6,7,8,8a-octahydro-6,6,8(or 6,8,8)-trimethyl-1(or 2)-naphthyl]ethan-1-one)

1-[1,2,3,5,6,7,8,8a-octahydro-6,6,8(or 6,8,8)-trimethyl-1(or 2)-naphthyl]ethan-1-one structure
85665-93-6 structure
Product Name:1-[1,2,3,5,6,7,8,8a-octahydro-6,6,8(or 6,8,8)-trimethyl-1(or 2)-naphthyl]ethan-1-one
CAS No:85665-93-6
MF:C15H24O
MW:220.350464820862
CID:1839949
PubChem ID:56841454
Update Time:2025-04-21

1-[1,2,3,5,6,7,8,8a-octahydro-6,6,8(or 6,8,8)-trimethyl-1(or 2)-naphthyl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-[1,2,3,5,6,7,8,8a-octahydro-6,6,8(or 6,8,8)-trimethyl-1(or 2)-naphthyl]ethan-1-one
    • 1-(1,2,3,5,6,7,8,8a-Octahydro-6,6,8(or 6,8,8)-trimethyl-1(or 2)-naphthyl)ethan-1-one
    • 1-(6,6,8-trimethyl-2,3,5,7,8,8a-hexahydro-1H-naphthalen-1-yl)ethanone
    • UPXXKTLSHWQVNB-UHFFFAOYSA-N
    • DTXSID601006265
    • 1-(6,6,8-Trimethyl-1,2,3,5,6,7,8,8a-octahydronaphthalen-1-yl)ethan-1-one
    • 85665-93-6
    • EINECS 288-184-0
    • Inchi: 1S/C15H24O/c1-10-8-15(3,4)9-12-6-5-7-13(11(2)16)14(10)12/h6,10,13-14H,5,7-9H2,1-4H3
    • InChI Key: UPXXKTLSHWQVNB-UHFFFAOYSA-N
    • SMILES: O=C(C)C1CCC=C2CC(C)(C)CC(C)C21

Computed Properties

  • Exact Mass: 220.182715385g/mol
  • Monoisotopic Mass: 220.182715385g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 17.1Ų
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